Cas no 1805376-65-1 (4-Amino-2-(bromomethyl)-3-(difluoromethyl)pyridine-6-acetic acid)

• Product Name: 4-Amino-2-(bromomethyl)-3-(difluoromethyl)pyridine-6-acetic acid
• CAS No: 1805376-65-1
• MF: C₉H₉BrF₂N₂O₂
• MW: 295.080768346787
• CID: 4810349
• Update Time: 2025-05-25

4-Amino-2-(bromomethyl)-3-(difluoromethyl)pyridine-6-acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2-(bromomethyl)-3-(difluoromethyl)pyridine-6-acetic acid

• Inchi： 1S/C9H9BrF2N2O2/c10-3-6-8(9(11)12)5(13)1-4(14-6)2-7(15)16/h1,9H,2-3H2,(H2,13,14)(H,15,16)
• InChI Key： FZTLQNBZZXXXGP-UHFFFAOYSA-N
• SMILES： BrCC1C(C(F)F)=C(C=C(CC(=O)O)N=1)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 256
• XLogP3: 0.9
• Topological Polar Surface Area: 76.2

Additional information on 4-Amino-2-(bromomethyl)-3-(difluoromethyl)pyridine-6-acetic acid

4-Amino-2-(bromomethyl)-3-(difluoromethyl)pyridine-6-acetic Acid: A Comprehensive Overview

4-Amino-2-(bromomethyl)-3-(difluoromethyl)pyridine-6-acetic acid (CAS No. 1805376-65-1) is a structurally complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound, characterized by its pyridine ring system, incorporates multiple functional groups, including an amino group, a bromomethyl group, a difluoromethyl group, and an acetic acid moiety. These functional groups contribute to its unique chemical properties and reactivity, making it a valuable molecule for research and development in drug discovery, agrochemicals, and materials science.

The pyridine ring system at the core of this compound is a six-membered aromatic ring with one nitrogen atom. The substitution pattern on the pyridine ring plays a crucial role in determining its electronic properties and reactivity. The 4-amino group introduces electron-donating characteristics, enhancing the nucleophilic activity of the molecule. Meanwhile, the 2-bromomethyl and 3-difluoromethyl substituents introduce halogen atoms (bromine and fluorine), which are known for their electrophilic properties and ability to modulate the molecule's lipophilicity. The 6-acetic acid group adds a carboxylic acid functionality, which can participate in hydrogen bonding and other intermolecular interactions.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 4-Amino-2-(bromomethyl)-3-(difluoromethyl)pyridine-6-acetic acid through multi-step reaction sequences. Researchers have employed various strategies, including nucleophilic aromatic substitution, Friedel-Crafts alkylation, and coupling reactions, to construct this molecule. The use of transition metal catalysts has significantly improved the efficiency and selectivity of these reactions, allowing for the scalable production of this compound.

In terms of applications, 4-Amino-2-(bromomethyl)-3-(difluoromethyl)pyridine-6-acetic acid has shown promise in medicinal chemistry as a potential lead compound for drug development. Its structural features make it an attractive candidate for targeting various biological pathways. For instance, the amino group can serve as a site for further functionalization, enabling the attachment of bioactive moieties or ligands. The bromomethyl group can act as an electrophilic center for nucleophilic attacks by biomolecules or other chemical entities.

Recent studies have explored the potential of this compound in inhibiting key enzymes involved in metabolic disorders and inflammatory diseases. Its ability to modulate enzyme activity through non-covalent interactions or covalent binding has been extensively investigated using computational modeling and experimental techniques. These studies have provided valuable insights into its mechanism of action and bioavailability.

Moreover, 4-Amino-2-(bromomethyl)-3-(difluoromethyl)pyridine-6-acetic acid has been evaluated for its potential as an agrochemical agent. Its fluorinated substituents confer resistance to microbial degradation, making it a stable candidate for use in pesticides or herbicides. Field trials have demonstrated its efficacy in controlling plant pathogens while minimizing adverse environmental impacts.

The difluoromethyl group also contributes to the compound's photostability, which is a critical property for applications in materials science. Researchers have explored its use as a building block for advanced materials such as organic semiconductors and light-emitting polymers. Its ability to undergo polymerization under controlled conditions has opened new avenues for developing high-performance electronic materials.

In conclusion, 4-Amino-2-(bromomethyl)-3-(difluoromethyl)pyridine-6-acetic acid (CAS No. 1805376-65-1) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool for researchers in academia and industry alike. As ongoing studies continue to uncover its full potential, this compound is poised to play a significant role in advancing scientific innovation and technological progress.